Cas no 327049-06-9 (Des-(Cyclohexa-2,5-dien-1-one) Androsta-(E)-3-oxobut-1-en-1-yl-2,3,4-13C3))

• Product Name: Des-(Cyclohexa-2,5-dien-1-one) Androsta-(E)-3-oxobut-1-en-1-yl-2,3,4-13C3)
• CAS No: 327049-06-9
• MF: C₁₉H₂₆O₃
• MW: 305.385910511017
• CID: 5214314
• Update Time: 2025-07-22

Des-(Cyclohexa-2,5-dien-1-one) Androsta-(E)-3-oxobut-1-en-1-yl-2,3,4-13C3) Chemical and Physical Properties

Names and Identifiers

• Des-(Cyclohexa-2,5-dien-1-one) Androsta-(E)-3-oxobut-1-en-1-yl-2,3,4-13C3)

• Inchi： 1S/C19H26O3/c1-12(20)8-10-18(2)15-9-11-19(3)14(5-7-17(19)22)13(15)4-6-16(18)21/h8,10,13-15H,4-7,9,11H2,1-3H3/b10-8+/t13-,14-,15-,18+,19-/m0/s1/i1+1,8+1,12+1
• InChI Key： BGDMKEYVPHGZHJ-SBASQKPGSA-N
• SMILES： C(/[C@]1(C(=O)CC[C@H]2[C@@H]3CCC(=O)[C@]3(CC[C@H]12)C)C)=[13CH]\[13C](=O)[13CH3]

Additional information on Des-(Cyclohexa-2,5-dien-1-one) Androsta-(E)-3-oxobut-1-en-1-yl-2,3,4-13C3)

Des-(Cyclohexa-2,5-dien-1-one) Androsta-(E)-3-oxobut-1-en-1-yl-2,3,4-13C3): A Comprehensive Overview

Des-(Cyclohexa-2,5-dien-1-one) Androsta-(E)-3-oxobut-1-en-1-yl-2,3,4-trideuteriomethoxybutyrate (CAS No. 327049-06-9) is a sophisticated organic compound that has garnered significant attention in the field of biochemical research and pharmaceutical development. This molecular entity, characterized by its intricate structure and unique isotopic labeling, plays a pivotal role in various scientific investigations aimed at understanding metabolic pathways and drug interactions.

The structure of Des-(Cyclohexa-2,5-dien-1-one) Androsta-(E)-3-oxobut-1-en-1-yl-2,3,4-trideuteriomethoxybutyrate is composed of multiple functional groups that contribute to its distinct chemical properties. The presence of 13C-labeled atoms provides a valuable tool for researchers to trace the fate of specific carbon atoms within complex biological systems. This isotopic labeling is particularly useful in metabolomics studies, where it enables the precise identification and quantification of metabolic intermediates.

In recent years, advancements in nuclear magnetic resonance (NMR) spectroscopy have enhanced the ability to analyze such complex molecules. The 13C NMR spectra of Des-(Cyclohexa-2,5-dien-1-one) Androsta-(E)-3-oxobut-1-en-1-yl-2,3,4-trideuteriomethoxybutyrate provide detailed insights into its molecular dynamics and conformational preferences. These insights are crucial for understanding how the compound interacts with biological targets and for designing derivatives with improved pharmacological properties.

The compound's relevance extends to the study of steroid biosynthesis and the development of enzymatic inhibitors. Steroids are a class of biologically active molecules that play essential roles in various physiological processes. By studying Des-(Cyclohexa-2,5-dien-1-one) Androsta-(E)-3-oxobut-1-en-1-yl-2,3,4-trideuteriomethoxybutyrate, researchers can gain a deeper understanding of the enzymes involved in steroidogenesis and identify potential therapeutic targets for diseases related to steroid metabolism.

Recent studies have highlighted the compound's potential in drug discovery and development. Its unique structural features make it an excellent candidate for use as an intermediate in the synthesis of novel therapeutic agents. Additionally, the isotopic labeling allows for detailed studies on drug metabolism and pharmacokinetics, which are critical steps in the drug development process.

The application of Des-(Cyclohexa-2,5-dien-1-one) Androsta-(E)-3-oxybutenone butyrate (CAS No. 327049069) in high-throughput screening (HTS) has also been explored. HTS is a powerful technique used to identify compounds that interact with specific biological targets. The use of this compound as a screening tool has led to the discovery of several novel bioactive molecules with potential therapeutic applications.

Moreover, the compound's stability under various conditions makes it suitable for use in long-term experiments and clinical trials. Its resistance to degradation ensures that researchers can obtain reliable data over extended periods, which is essential for understanding long-term biological effects and drug efficacy.

The synthesis of Des-(Cyclohexa2enone) Androsta(E)-31 oxobut ene 12 34trideuteriomethoxybutyrate involves a series of carefully orchestrated chemical reactions that highlight the ingenuity of modern synthetic chemistry. The use of advanced techniques such as catalytic hydrogenation and isotopic exchange reactions allows for the precise construction of complex molecular frameworks. These synthetic methodologies are not only impressive in their complexity but also demonstrate the versatility of modern organic chemistry.

In conclusion, Des-(Cyclohexa25dien 1 one) Androsta(E)31 oxobut ene 12 34trideuteriomethoxybutyrate (CAS No. 327049069) is a remarkable compound with far-reaching implications in biochemical research and pharmaceutical development. Its unique structural features and isotopic labeling make it an invaluable tool for studying metabolic pathways, enzyme mechanisms, and drug interactions. As research continues to evolve, this compound will undoubtedly play an even greater role in advancing our understanding of life sciences and developing new therapeutic strategies.